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Compound of Interest

Compound Name: Nickel tungstate

Cat. No.: B085429 Get Quote

For Researchers, Scientists, and Materials Science Professionals

This technical guide provides a comprehensive overview of the magnetic properties of nickel
tungstate (NiWO₄) at low temperatures. It is intended for researchers and scientists working in

the fields of materials science, condensed matter physics, and solid-state chemistry. This

document synthesizes key findings on the magnetic ordering, anisotropy, and phase transitions

of NiWO₄, supported by detailed experimental methodologies and quantitative data.

Core Magnetic Properties of Nickel Tungstate
Nickel tungstate exhibits a wolframite-type monoclinic crystal structure with the space group

P2/c. At ambient temperatures, it is paramagnetic. However, upon cooling, it undergoes a

phase transition to an antiferromagnetic (AFM) state. This transition is characterized by the

Néel temperature (Tₙ), below which the magnetic moments of the Ni²⁺ ions align in an

antiparallel fashion.

The magnetic structure of NiWO₄, as determined by neutron diffraction, is a collinear

antiferromagnetic arrangement. The magnetic unit cell is doubled along the a-axis compared to

the crystallographic unit cell. Within this structure, the magnetic moments of the Ni²⁺ ions are

aligned ferromagnetically within chains along the c-axis, and these chains are coupled

antiferromagnetically to adjacent chains.[1][2]
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A key feature of the low-temperature magnetic behavior of NiWO₄ is its significant magnetic

anisotropy.[3] The magnetic easy axis is along the c-axis. When a sufficiently strong magnetic

field is applied along this easy axis at temperatures below Tₙ, NiWO₄ undergoes a spin-flop

transition, a characteristic feature of anisotropic antiferromagnets.

Quantitative Magnetic Data
The following table summarizes the key quantitative magnetic properties of nickel tungstate at

low temperatures as reported in the literature.

Property Value
Measurement
Technique

Reference

Néel Temperature (Tₙ) 60 - 67 K

Magnetic

Susceptibility, Neutron

Diffraction

[2][3]

Magnetic Moment of

Ni²⁺
~2.1 µB Neutron Diffraction

Spin-Flop Transition

Field (Hₛf)

~17.5 T (at low

temperatures)

High-Field

Magnetization
[3]

Curie-Weiss

Temperature (θ)

Varies with crystal

orientation

Magnetic

Susceptibility

Magnetic Easy Axis c-axis

Magnetic

Susceptibility, High-

Field Magnetization

[3]

Experimental Protocols
This section details the methodologies for the key experiments used to characterize the

magnetic properties of nickel tungstate at low temperatures.

Single Crystal Synthesis (Flux Method)
High-quality single crystals of NiWO₄ are essential for studying its anisotropic magnetic

properties. The flux method is a common technique for their synthesis.
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Procedure:

Precursor Preparation: Mix high-purity powders of NiO and WO₃ in a stoichiometric ratio.

Flux Selection: Use a suitable flux, such as a mixture of Na₂WO₄ and WO₃, to dissolve the

precursors. The ratio of precursor to flux can vary but is typically in the range of 1:10 to 1:20

by weight.

Crucible and Sealing: Place the mixture in a platinum crucible. To prevent evaporation of the

flux at high temperatures, the crucible should be sealed, for example, by welding a platinum

lid.

Heating and Soaking: Heat the sealed crucible in a furnace to a temperature above the

melting point of the flux and the dissolution temperature of the precursors (e.g., 1200-1300

°C). Hold the crucible at this temperature for an extended period (e.g., 24-48 hours) to

ensure complete dissolution and homogenization.

Slow Cooling: Slowly cool the furnace to a temperature below the solidification point of

NiWO₄ but above the solidification point of the flux. A typical cooling rate is 1-5 °C/hour. This

slow cooling allows for the nucleation and growth of large single crystals.

Crystal Separation: Once cooled to room temperature, the crystals can be separated from

the solidified flux by dissolving the flux in a suitable solvent (e.g., hot water or a dilute acid).

Neutron Powder Diffraction
Neutron powder diffraction is a powerful technique to determine the crystal and magnetic

structure of materials.

Procedure:

Sample Preparation: A polycrystalline sample of NiWO₄ is finely ground to ensure random

orientation of the crystallites. The powder is then loaded into a sample holder, typically made

of a material with low neutron absorption, such as vanadium.

Instrument Setup: The experiment is performed on a high-resolution neutron powder

diffractometer. The incident neutron beam is monochromatized to a specific wavelength
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(e.g., 1.5 - 2.5 Å).

Data Collection: Diffraction patterns are collected over a wide range of scattering angles

(2θ). To study the magnetic structure, data is collected at temperatures both above and

below the Néel temperature (e.g., from 2 K to 100 K at regular intervals).

Rietveld Refinement: The collected diffraction data is analyzed using the Rietveld refinement

method with software like FullProf or GSAS.

The crystal structure is first refined using the data collected in the paramagnetic state

(above Tₙ).

Below Tₙ, magnetic Bragg peaks will appear in the diffraction pattern. The positions of

these peaks are used to determine the magnetic propagation vector.

The magnetic structure is then modeled and refined against the low-temperature data to

determine the orientation and magnitude of the magnetic moments on the Ni²⁺ ions.[4]

Magnetic Susceptibility Measurement
Magnetic susceptibility measurements are crucial for determining the Néel temperature and

understanding the magnetic anisotropy. These measurements are typically performed using a

Superconducting Quantum Interference Device (SQUID) magnetometer or a Vibrating Sample

Magnetometer (VSM).[5]

Procedure:

Sample Mounting: A small, well-characterized single crystal of NiWO₄ is mounted on a

sample holder. For anisotropic measurements, the crystal is oriented with a specific

crystallographic axis parallel to the applied magnetic field.

Measurement Modes:

Zero-Field-Cooled (ZFC): The sample is cooled from a temperature well above Tₙ to the

lowest measurement temperature (e.g., 2 K) in the absence of an external magnetic field.

A small DC magnetic field (e.g., 100 Oe) is then applied, and the magnetic moment is

measured as the sample is warmed.
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Field-Cooled (FC): The sample is cooled from above Tₙ to the lowest temperature in the

presence of the same DC magnetic field used for the ZFC measurement. The magnetic

moment is then measured as the sample is warmed.

Data Analysis: The magnetic susceptibility (χ) is calculated by dividing the measured

magnetic moment by the applied magnetic field and the sample mass. The Néel temperature

is identified as the temperature at which the ZFC susceptibility shows a sharp peak or cusp.

The difference in susceptibility measured along different crystallographic axes reveals the

magnetic anisotropy.

Specific Heat Measurement
Specific heat measurements provide information about the magnetic phase transition and the

entropy change associated with it. A common instrument for this is the Physical Property

Measurement System (PPMS).

Procedure:

Sample Preparation and Mounting: A small, flat sample with a known mass is attached to the

sample platform of the heat capacity puck using a thin layer of Apiezon N grease to ensure

good thermal contact.

Addenda Measurement: The heat capacity of the sample platform and grease (the

"addenda") is measured separately before mounting the sample. This background

measurement is crucial for accurate results.

Measurement Sequence: The measurement is performed using a relaxation method. A

known amount of heat is applied to the sample platform, and the temperature rise and

subsequent relaxation back to the base temperature are measured. This process is repeated

at various temperatures, especially around the Néel temperature.

Data Analysis: The specific heat of the sample is determined by subtracting the addenda

heat capacity from the total measured heat capacity. The magnetic phase transition is

typically observed as a lambda-like anomaly in the specific heat versus temperature curve at

the Néel temperature.
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Crystal and Magnetic Structure of Nickel Tungstate
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Crystal and Magnetic Structure of NiWO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Magnetic Secrets of Nickel Tungstate at
Low Temperatures: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085429#magnetic-properties-of-nickel-tungstate-at-
low-temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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